Iron(III) Chloride

• CAS No.: 7705-08-0
• Product Name: Iron(III) Chloride
• Molecular Formula: FeCl3; Cl3Fe
• Molecular Weight: 162.2 g/mol
• IUPAC Name: trichloroiron
• Standard InChI: InChI=1S/3ClH.Fe/h3*1H;/q;;;+3/p-3
• Standard InChIKey: RBTARNINKXHZNM-UHFFFAOYSA-K
• SMILES: Cl[Fe](Cl)Cl
• Canonical SMILES: Cl[Fe](Cl)Cl
• Boiling Point: 599 °F at 760 mm Hg (Decomposes) (NTP, 1992); About 316 °C
• Colorform: Hexagonal red by transmitted light, green by reflected light; sometimes appears brownish-black; dark leaflets or plates.
• Density: 2.8 at 68 °F (anhydrous solid) (USCG, 1999); 2.90 at 25 °C; 2.9 g/cm³
• Melting Point: 583 °F (NTP, 1992); 304 °C; 37 °C
• Physical Description: Ferric chloride is an orange to brown-black solid. It is slightly soluble in water. It is noncombustible. When wet it is corrosive to aluminum and most metals. Pick up and remove spilled solid before adding water. It is used to treat sewage, industrial waste, to purify water, as an etching agent for engraving circuit boards, and in the manufacture of other chemicals.; Ferric chloride, solution appears as a colorless to light brown aqueous solution that has a faint hydrochloric acid odor. Highly corrosive to most metals and probably corrosive to tissue. Noncombustible. Used in sewage treatment and water purification.; DryPowder, Liquid; Liquid; OtherSolid; BLACK-TO-BROWN HYGROSCOPIC CRYSTALS.
• Description: Ferric chloride is an orange to brown-black solid. It is slightly soluble in water. It is noncombustible. When wet it is corrosive to aluminum and most metals. Pick up and remove spilled solid before adding water. It is used to treat sewage, industrial waste, to purify water, as an etching agent for engraving circuit boards, and in the manufacture of other chemicals.; Ferric chloride, solution appears as a colorless to light brown aqueous solution that has a faint hydrochloric acid odor. Highly corrosive to most metals and probably corrosive to tissue. Noncombustible. Used in sewage treatment and water purification.; Iron trichloride is an iron coordination entity. It has a role as a Lewis acid and an astringent.
• Related CAS: 10025-77-1 (hexahydrate)
• Solubility: 5 to 10 mg/mL at 68° F (NTP, 1992); In cold water: 74.4 g/100 cc at 0 °C; in hot water: 535.7 g/100 cc at 100 °C; in acetone: 63 g/100 cc at 18 °C; very sol in alc, ether, methanol.; Slightly sol in carbon disulfide, practically insol in ethyl acetate.; Sol in glycerol; 430 g/kg solution at 0 °C; 480 g/kg solution at 20 °C; 743 g/kg solution at 40 °C; Readily soluble in liquids having donor properties, such as alcohols, ketones, ethers, nitriles, amines, and liquid sulfur dioxide, but only sparingly soluble in nonpolar solvents such as benzene and hexane.; Solubility in water, g/100ml at 20 °C: 92 (reaction)
• Synonyms: ferric chloride; ferric chloride (2:5) hydrate; ferric chloride (2:9) hydrate; ferric chloride dihydrate; ferric chloride dodecahydrate; ferric chloride hexahydrate; ferric chloride hydrate; ferric chloride monohydrate; ferric chloride nonahydrate; ferric chloride sesquihydrate; ferric chloride trihydrate; ferric chloride, 2H2-labeled cpd, hexahydrate; ferric chloride, 55Fe-labeled cpd; ferric chloride, 59Fe-labeled cpd; iron perchloride; iron sesquichloride
• Vapor Pressure: 1 mm Hg at 381 °F (NTP, 1992); Vapor pressure at 20 °C: negligible
• PubChem Compound: 24380
• Last Modified: Nov 11 2021